Cas no 2172035-14-0 (3-(ethylamino)methyl-5-fluoro-1-methyl-1H-indole-2-carbonitrile)

• Product Name: 3-(ethylamino)methyl-5-fluoro-1-methyl-1H-indole-2-carbonitrile
• CAS No: 2172035-14-0
• MF: C₁₃H₁₄FN₃
• MW: 231.268765926361
• CID: 6240402
• PubChem ID: 165733638
• Update Time: 2025-11-07

3-(ethylamino)methyl-5-fluoro-1-methyl-1H-indole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(ethylamino)methyl-5-fluoro-1-methyl-1H-indole-2-carbonitrile
• 3-[(ethylamino)methyl]-5-fluoro-1-methyl-1H-indole-2-carbonitrile
• 2172035-14-0
• EN300-1591538

• Inchi： 1S/C13H14FN3/c1-3-16-8-11-10-6-9(14)4-5-12(10)17(2)13(11)7-15/h4-6,16H,3,8H2,1-2H3
• InChI Key： IZNXXXPNRFOVFH-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(CNCC)=C(C#N)N2C

Computed Properties

• Exact Mass: 231.11717562g/mol
• Monoisotopic Mass: 231.11717562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.8Ų

Additional information on 3-(ethylamino)methyl-5-fluoro-1-methyl-1H-indole-2-carbonitrile

Research Brief on 3-(ethylamino)methyl-5-fluoro-1-methyl-1H-indole-2-carbonitrile (CAS: 2172035-14-0): Recent Advances and Applications

The compound 3-(ethylamino)methyl-5-fluoro-1-methyl-1H-indole-2-carbonitrile (CAS: 2172035-14-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This indole derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and anticancer agents. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the role of 3-(ethylamino)methyl-5-fluoro-1-methyl-1H-indole-2-carbonitrile in modulating specific kinase pathways. Kinases are critical regulators of cellular processes, and their dysregulation is often implicated in cancer and other diseases. Preliminary data suggest that this compound exhibits selective inhibition against certain tyrosine kinases, which are overexpressed in various malignancies. Researchers have employed molecular docking studies and enzymatic assays to validate its binding affinity and inhibitory potency, providing a solid foundation for further drug development efforts.

In addition to its kinase inhibitory activity, recent studies have explored the compound's potential as a scaffold for designing new chemical entities. The presence of the fluoro and cyano groups in its structure offers opportunities for further derivatization, enabling the synthesis of analogs with enhanced bioavailability and target specificity. Several research groups have reported successful modifications of the core structure, yielding compounds with improved pharmacokinetic profiles and reduced off-target effects. These advancements highlight the versatility of 3-(ethylamino)methyl-5-fluoro-1-methyl-1H-indole-2-carbonitrile as a lead compound in medicinal chemistry.

Another noteworthy aspect of this research is the evaluation of the compound's safety and toxicity profiles. Preclinical studies conducted in animal models have demonstrated favorable tolerability at therapeutic doses, with minimal adverse effects observed. These findings are particularly encouraging for advancing the compound into clinical trials. However, further investigations are warranted to assess its long-term safety and potential drug-drug interactions, which are critical considerations for regulatory approval.

In summary, the latest research on 3-(ethylamino)methyl-5-fluoro-1-methyl-1H-indole-2-carbonitrile (CAS: 2172035-14-0) underscores its potential as a valuable tool in drug discovery and development. Its dual role as a kinase inhibitor and a versatile scaffold for chemical modifications positions it as a promising candidate for addressing unmet medical needs. Continued efforts to optimize its properties and validate its efficacy in clinical settings will be essential for translating these findings into tangible therapeutic benefits.